Cas no 7689-01-2 ((()-Quebrachamine)

(()-Quebrachamine structure

(()-Quebrachamine structure

Product Name:(()-Quebrachamine

CAS No:7689-01-2

Molecular Formula:C₁₉H₂₆N₂

Molecular Weight:282.423

CID:2042956

PubChem ID:624708

(()-Quebrachamine Properties

Names and Identifiers

- (()-Quebrachamine
- (+-)-7-Aethyl-1,4,5,6,7,8,9,10-octahydro-2H-3,7-methano-azacycloundecino[5,4-b]indol
- (+/-)-quebrachamine
- (+/-)quebrachamine
- (-)-Quebrachamine
- 11-ethyl-5,8,9,10,11,12,13,14-octahydro-6H-7,14-diaza-7,11-methano-cycloundeca[a]indene
- 2,12-Didehydro-12,19-seco-aspidospermidin
- 2,12-didehydro-12,19-seco-aspidospermidine
- 7-Aethyl-1,4,5,6,7,8,9,10-octahydro-2H-3,7-methano-azacycloundecino[5,4-b]indol
- dl-quebrachamine
- Quebrachamin
- quebrachamine
- DTXSID50871909
- Kamassine
- 7689-01-2
- +Expand
- InChIKey： FDNDLNFGITWTOZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H26N2/c1-2-19-10-5-12-21(14-19)13-9-16-15-6-3-4-7-17(15)20-18(16)8-11-19/h3-4,6-7,20H,2,5,8-14H2,1H3
- SMILES： CCC12CCCN(C1)CCC3=C(CC2)NC4=CC=CC=C34

Computed Properties

Exact Mass: 282.209598838g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 282.209598838g/mol
Heavy Atom Count: 21
Complexity: 369
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 19Å²

(()-Quebrachamine Related Literature

1. The proton magnetic resonance spectrum and conformation of acetylcholine

Chem. Commun. (London), 1966, 537-539
2. A sustainable viscosity-sensitive isoliquiritigenin-based molecular sensor for liquid food safety inspection†

Minqing Kang,Fangzhi Xiong,Yanrong Huang,Xiuguang Yi Sustainable Food Technol., 2023,1, 100-106
3. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
4. A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†

Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637
5. Photonics-on-a-chip: recent advances in integrated waveguides as enabling detection elements for real-world, lab-on-a-chip biosensing applications

Adam L. Washburn,Ryan C. Bailey Analyst, 2011,136, 227-236
6. Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†

Sarah H. Hewitt,Georgina Macey,Romain Mailhot,Mark R. J. Elsegood,Fernanda Duarte,Alan M. Kenwright,Stephen J. Butler Chem. Sci., 2020,11, 3619-3628
7. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
8. Toxicological analysis

Analyst, 1907,32, 221-223
9. Efficient synthesis of silylated 2,2-difluorostyrene derivatives through Suzuki–Miyaura cross-coupling of 2,2-difluoro-1-iodo-1-silylethenes†

Marc-Olivier Turcotte-Savard,Jean-François Paquin Org. Biomol. Chem., 2013,11, 1367-1375
10. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076

Related Categories

Natural Products and Extracts Plant Extracts Plant based Gonioma kamassi

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